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CAS No.: 14336-83-5

Cat. No.: B1265123

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the precise and accurate

measurement of the Neodymium-143 (¹⁴³Nd) isotope. The methodologies outlined are

essential for a range of applications, from geological and environmental tracer studies to quality

control in specialized industrial processes. The primary techniques covered are Thermal

Ionization Mass Spectrometry (TIMS) and Multicollector-Inductively Coupled Plasma Mass

Spectrometry (MC-ICP-MS), often coupled with Isotope Dilution Mass Spectrometry (IDMS) for

quantification.

Introduction to Neodymium-143 Analysis
Neodymium has seven naturally occurring isotopes, and the radiogenic isotope ¹⁴³Nd is of

particular interest as it is produced by the alpha decay of Samarium-147 (¹⁴⁷Sm). The ¹⁴³Nd/

¹⁴⁴Nd ratio is a powerful tracer in geochemistry and cosmochemistry for dating rocks and

tracing geological processes.[1][2] In other fields, the precise measurement of ¹⁴³Nd can be

critical for understanding material provenance and for monitoring processes where specific

isotopic signatures are important.
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The choice of analytical technique depends on the required precision, sample matrix, and

available instrumentation. Both TIMS and MC-ICP-MS are capable of high-precision isotope

ratio measurements.[1][3][4]

Key Analytical Techniques
Thermal Ionization Mass Spectrometry (TIMS)
TIMS is a highly sensitive technique renowned for its exceptional precision and accuracy in

isotope ratio analysis.[5] It involves the thermal ionization of a purified sample loaded onto a

metal filament. The resulting ions are then accelerated, separated by mass in a magnetic

sector, and measured by detectors.[5] TIMS is considered the benchmark method for high-

precision Nd isotope ratio measurements.[1][3]

Multicollector-Inductively Coupled Plasma Mass
Spectrometry (MC-ICP-MS)
MC-ICP-MS combines a high-temperature argon plasma source for efficient sample ionization

with a multi-collector mass spectrometer for simultaneous measurement of different isotopes.

[6][7][8] This technique offers higher sample throughput compared to TIMS and is versatile in

its sample introduction methods, including the analysis of solutions and in-situ analysis via

laser ablation.[4][8]

Isotope Dilution Mass Spectrometry (IDMS)
IDMS is a powerful quantitative technique used to determine the concentration of an element in

a sample.[9][10] It involves adding a known amount of an isotopically enriched standard (a

"spike") to the sample. By measuring the change in the isotopic ratios of the mixture, the

original concentration of the element can be calculated with high accuracy.[9][11]

Data Presentation: Performance of Analytical
Techniques
The following table summarizes the typical performance characteristics of TIMS and MC-ICP-

MS for ¹⁴³Nd/¹⁴⁴Nd analysis.
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Parameter
Thermal Ionization Mass
Spectrometry (TIMS)

Multicollector-Inductively
Coupled Plasma Mass
Spectrometry (MC-ICP-MS)

Precision (¹⁴³Nd/¹⁴⁴Nd) ±0.000010 (2σ) or better[12]
Typically ±0.000020 (2σ), can

be improved

Sample Throughput
Lower (time-consuming

sample loading and analysis)

Higher (faster analysis times)

[4]

Ionization Efficiency
High for elements with low

ionization potential

Very high for a wide range of

elements[7]

Sample Amount Required Nanogram to microgram levels Picogram to nanogram levels

Interference Correction

Isobaric interference from

¹⁴⁴Sm must be chemically

removed

Isobaric interferences (e.g.,

¹⁴⁴Sm) can be mathematically

corrected, but chemical

separation is often preferred

for high precision[1]

Typical Applications
High-precision geochronology,

cosmochemistry

Geochemical tracing,

environmental studies, high-

throughput applications

Experimental Protocols
Protocol 1: Sample Preparation of Geological Materials
(e.g., Rocks, Sediments)
This protocol outlines the steps for the digestion and chromatographic separation of

Neodymium from silicate rock samples for isotopic analysis.

1. Sample Digestion:

Weigh approximately 100-200 mg of powdered rock sample into a clean Teflon beaker.[12]

Add a known amount of a ¹⁵⁰Nd or ¹⁴⁹Sm-¹⁵⁰Nd spike solution for concentration

determination by IDMS.
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Add a mixture of concentrated hydrofluoric (HF) and nitric acid (HNO₃) (e.g., 3.5 ml HF and

1.5 ml HNO₃).[13]

Heat the mixture on a hot plate at approximately 140-180°C for at least 24 hours to achieve

complete dissolution.[12][13]

Evaporate the solution to dryness.

Add 6M hydrochloric acid (HCl) and heat to convert fluorides to chlorides. Evaporate to

dryness again.[12]

Dissolve the final residue in a known volume of dilute HCl or HNO₃.

2. Chromatographic Separation of Neodymium:

Step 1: Bulk Rare Earth Element (REE) Separation:

Use a cation exchange resin (e.g., AG50W-X8) or a specific extraction chromatographic

resin (e.g., RE-Spec™).[12]

Condition the column with an appropriate acid (e.g., dilute HCl).

Load the dissolved sample onto the column.

Elute the major matrix elements with dilute acid.

Elute the bulk REE fraction with a stronger acid.

Step 2: Neodymium Separation:

Use a second chromatography column with a resin that has a high affinity for Nd (e.g., LN-

Spec™ resin).[12]

Load the bulk REE fraction onto the column.

Elute other REEs with varying concentrations of acid.

Collect the purified Nd fraction.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.jgeosci.org/content/jgeosci.357_ErbanKochergina.pdf
http://rla.unc.edu/publications/pdf/resrep25/XxG.pdf
https://www.jgeosci.org/content/jgeosci.357_ErbanKochergina.pdf
http://rla.unc.edu/publications/pdf/resrep25/XxG.pdf
http://rla.unc.edu/publications/pdf/resrep25/XxG.pdf
http://rla.unc.edu/publications/pdf/resrep25/XxG.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1265123?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Workflow for Geological Sample Preparation and Analysis

Sample Preparation

Isotopic Analysis

Rock Sample Add ¹⁵⁰Nd Spike HF-HNO₃ Digestion Bulk REE Separation
(Cation Exchange)

Nd Purification
(Extraction Chromatography)

TIMS Analysis

MC-ICP-MS Analysis

¹⁴³Nd/¹⁴⁴Nd Ratio
& Nd Concentration

Click to download full resolution via product page

Caption: Workflow for Nd isotope analysis from geological samples.

Protocol 2: Analysis by Thermal Ionization Mass
Spectrometry (TIMS)
1. Filament Loading:

Place a drop of the purified Nd solution onto a clean metal filament (e.g., Rhenium or

Tantalum).[5]

Add a drop of a loading solution (e.g., silica gel-phosphoric acid) to enhance ionization.

Gently heat the filament with an electric current in air to dry the sample.

2. Mass Spectrometric Analysis:

Insert the filament assembly into the TIMS source.

Evacuate the source to a high vacuum.

Gradually increase the current to the filament to heat it.

At a specific temperature, Nd will ionize.
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Accelerate the Nd⁺ ions and focus them into a beam.

The ion beam is passed through a magnetic field, which separates the isotopes based on

their mass-to-charge ratio.[5]

The separated isotope beams are measured simultaneously by multiple Faraday cup

detectors.

Data is collected over a period to obtain a precise and accurate isotope ratio. The data is

typically normalized to a constant ratio of two other Nd isotopes (e.g., ¹⁴⁶Nd/¹⁴⁴Nd = 0.7219)

to correct for instrumental mass fractionation.[1]

Principle of Thermal Ionization Mass Spectrometry (TIMS)

Ion Source Mass Analyzer Detection

Heated Filament
with Sample Thermal Ionization Ion Acceleration Magnetic Sector

(Mass Separation)
Faraday Collectors

(Simultaneous Detection) Isotope Ratios

Click to download full resolution via product page

Caption: Schematic of the TIMS analytical process.

Protocol 3: Analysis by Multicollector-Inductively
Coupled Plasma Mass Spectrometry (MC-ICP-MS)
1. Sample Introduction:

The purified Nd solution is typically diluted in dilute nitric acid.

The solution is introduced into the ICP torch via a nebulizer and spray chamber, which

creates a fine aerosol.[14]

2. Ionization and Analysis:
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The aerosol is carried into the high-temperature argon plasma (6,000-10,000 K), where it is

efficiently ionized.

The ions are extracted from the plasma into the mass spectrometer.

The ion beam is focused and passed through a magnetic sector for mass separation.

The separated isotope beams are simultaneously measured by a set of Faraday collectors

and/or ion counters.[6][7]

Isobaric interference from ¹⁴⁴Sm on ¹⁴⁴Nd is a key challenge. While chemical separation is

the best approach, mathematical corrections can be applied by monitoring another samarium

isotope (e.g., ¹⁴⁷Sm or ¹⁴⁹Sm).[1]

Data is corrected for instrumental mass bias using a known stable isotope ratio, similar to

TIMS.

Principle of Multicollector-ICP-MS

Sample Introduction Ion Source Mass Analyzer & Detection
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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